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Compound of Interest

Compound Name: 5,6-Dimethoxy-2H-indazol-2-ol
CAS No.: 58522-62-6
Cat. No.: B15463649
Get Quote
. J

Executive Summary & Immediate Directives

5,6-Dimethoxy-2H-indazol-2-ol is a specialized organic research chemical featuring an
indazole core with an N-hydroxy (or N-oxide) functionality. Due to the presence of the nitrogen-
nitrogen bond and the N-hydroxy moiety, this compound shares structural characteristics with
coupling reagents (e.g., HOBt) and must be handled with specific precautions regarding
stability and reactivity.

Core Disposal Directives:

DO NOT dispose of down the drain.[1] This compound is toxic to aquatic life and strictly
prohibited from municipal water systems.

« DO NOT mix with strong oxidizing agents or reducing agents in waste streams.
« MANDATORY: High-temperature incineration is the only approved final disposal method.

o CAUTION: Treat dry solids as potentially shock-sensitive or thermally unstable until specific
calorimetric data confirms otherwise.
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Chemical Hazard Profile & Causality

To dispose of a chemical safely, one must understand the molecular "why" behind the

protocols. This section bridges chemical structure with safety engineering.

Structural Hazard Analysis

The "2-ol" designation indicates an N-hydroxy group attached to the nitrogen at position 2 of

the indazole ring.

Feature

Hazard Implication

Operational Protocol

N-OH / N-O Bond

Potential thermal instability.
similar to HOBt
(Hydroxybenzotriazole), N-
hydroxy compounds can
exhibit autocatalytic

decomposition upon heating.

Never distill mother liquors to
dryness if this compound is
present. Keep waste
containers away from heat
sources.[2][3]

Indazole Core

Biologically active
pharmacophore. Likely acts as

a sensitizer or irritant.[4]

Double-glove (Nitrile) handling.
Use HEPA-filtered enclosure

for weighing.

Methoxy Groups

Electron-donating groups
increase the electron density
of the ring, potentially
increasing reactivity with

electrophiles.

Segregate from strong
oxidizers (e.g., Nitric acid,
Peroxides) to prevent rapid

exothermic reactions.

Physical Properties Relevant to Disposal[6][7][8]

o Physical State: Solid (Powder/Crystalline).

e Solubility: Low water solubility; soluble in DMSO, Methanol, DMF.

o Combustibility: Combustible organic solid.

Waste Segregation & Pre-Treatment[9]
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Effective disposal starts at the bench. You must segregate waste streams based on the matrix
(solvent) rather than just the solute.

A. Solid Waste (Pure Compound or Contaminated
Debris)

o Classification: Hazardous Organic Solid.
o Container: High-Density Polyethylene (HDPE) wide-mouth jar.
e Segregation: Do not mix with metal sharps or oxidizers.

e Labeling: Must be labeled "Hazardous Waste - Toxic/Irritant - 5,6-Dimethoxy-2H-indazol-2-
ol."

B. Liquid Waste (Mother Liquors/Solutions)
o Solvent Compatibility:
o Halogenated:[1] (e.g., DCM, Chloroform)

Halogenated Waste Stream.

o Non-Halogenated: (e.g., Methanol, DMSO, Ethyl Acetate)
Non-Halogenated Organic Waste Stream.

 Critical Precaution: If the solution contains potentially explosive byproducts or if the
compound was used as a coupling reagent, quench any reactive intermediates before
bottling.

e pH Check: Ensure the waste stream is neutral (pH 6-8). N-hydroxy compounds can become
unstable at extreme pH levels.

Disposal Workflow Decision Tree

The following diagram outlines the logical decision process for disposing of 5,6-Dimethoxy-2H-
indazol-2-ol, ensuring compliance with RCRA standards.
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Waste Generation:
5,6-Dimethoxy-2H-indazol-2-ol

Determine Physical State
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Figure 1: Decision matrix for segregating and processing indazole-based chemical waste
streams.

Regulatory Compliance (RCRA & EPA)[10][11]

In the United States, waste classification is governed by the Resource Conservation and
Recovery Act (RCRA).[5] While this specific compound may not be explicitly "P-listed" or "U-
listed," it defaults to regulated categories based on its characteristics and the solvent used.

Waste Characteristic RCRA Code Applicability

Applies if the compound is

dissolved in oxidizable

Ignitability D001 i
solvents (Flash point <60°C) or
is a localized fire hazard.
If specific toxicity data (LD50)
o o ) is unavailable, it must be
Toxicity (Characteristic) D000 (Unlisted)

treated as toxic by default

under "General Duty Clause."

Applies if dissolved in
Halogenated Solvents F001 / FO02 Methylene Chloride, Carbon

Tetrachloride, etc.

Applies if dissolved in Acetone,
Spent Solvents F003

Methanol, or Ethyl Acetate.

Compliance Note: Always list the full chemical name on the hazardous waste tag. Never use
abbreviations (e.g., "Indazole-OH") as this violates EPA labeling requirements [1].

Emergency Procedures
Spill Response

In the event of a benchtop spill of solid 5,6-Dimethoxy-2H-indazol-2-ol.:

e Evacuate the immediate area if dust is airborne.
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o PPE: Don Nitrile gloves, lab coat, and safety goggles. If powder is fine, use an N95 or P100
respirator.

o Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an
inert absorbent (Vermiculite).

o Why damp? Dry sweeping generates aerosols which can be inhaled or cause
sensitization.

o Cleanup: Scoop material into a waste container. Clean the surface with a soap/water
solution, followed by an alcohol wipe.

o Disposal: Place all cleanup materials (towels, scoops) into the Solid Hazardous Waste
container.

First Aid

 Inhalation: Move to fresh air immediately.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol on skin
(increases absorption).

o Eye Contact: Rinse with water for 15 minutes; seek medical attention.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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